4-Methoxy-2,6,8-trimethylimidazo[1,5-a]pyrimidine

• IUPAC Name: 4-methoxy-2,6,8-trimethylimidazo[1,5-a]pyrimidine
• InChI: InChI=1S/C10H13N3O/c1-6-5-9(14-4)13-8(3)12-7(2)10(13)11-6/h5H,1-4H3
• InChI Key: ACIQXMDZXKICDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N=C(N2C(=C1)OC)C)C
• Molecular Formula: C10H13N3O
• DSSTOX Substance ID: DTXSID90518962
• Molecular Weight: 191.23 g/mol
• CAS No.: 88875-16-5

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

Numerous methods for the synthesis of pyrimidines are described. For example, Zhang and coworkers reported the synthesis of several ursolic acid-based 1,2,4-triazolo[1,5-a]pyrimidines for their potential use as anti-inflammatory agents.

Molecular Structure Analysis

Pyrimidine belongs to an electron-rich nitrogen-containing heterocycle. Synthetic versatility of pyrimidine allows generation of structurally diverse derivatives which includes analogs derived from substitution of the aryl ring, derivatization of pyrimidine nitrogen and substitutions at of carbon at 2, 4, 5, and 6 positions.

Chemical Reactions Analysis

The Dimroth rearrangement represents the isomerization of heterocycles which involves relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure.

Physical and Chemical Properties Analysis

Pyrimidines are part of naturally occurring substances such as nucleotides, nucleic acids, vitamins, coenzymes, purines, pterins, and uric acids. The widespread therapeutic applications of pyrimidine may be accounted for its presence in the structure of DNA and RNA.

Mechanism of Action

Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Future Directions

The development of more potent and efficacious anticancer drugs with pyrimidine scaffold is a potential future direction. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.